Cas no 1001757-51-2 (4-chloro-1-(2-fluorophenyl)methyl-1H-pyrazol-3-amine)
1001757-51-2 structure
Product Name:4-chloro-1-(2-fluorophenyl)methyl-1H-pyrazol-3-amine
CAS No:1001757-51-2
MF:C10H9ClFN3
MW:225.649964094162
MDL:MFCD02254015
CID:3057778
PubChem ID:7022258
Update Time:2025-04-21
4-chloro-1-(2-fluorophenyl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-1-(2-fluoro-benzyl)-1 H -pyrazol-3-ylamine
- AKOS B001316
- ART-CHEM-BB B001316
- 4-CHLORO-1-(2-FLUOROBENZYL)-1H-PYRAZOL-3-AMINE
- 4-CHLORO-1-(2-FLUORO-BENZYL)-1H-PYRAZOL-3-YLAMINE
- 4-chloro-1-(2-fluorophenyl)methyl-1H-pyrazol-3-amine
- 4-chloro-1-[(2-fluorophenyl)methyl]pyrazol-3-amine
- STK312415
- AKOS000304551
- CS-0269616
- 1001757-51-2
- DTXSID301207812
- 4-Chloro-1-[(2-fluorophenyl)methyl]-1H-pyrazol-3-amine
- EN300-227883
- BBL038686
- 4-Chloro-1-(2-fluorobenzyl)-1,2-dihydro-3h-pyrazol-3-imine
-
- MDL: MFCD02254015
- Inchi: 1S/C10H9ClFN3/c11-8-6-15(14-10(8)13)5-7-3-1-2-4-9(7)12/h1-4,6H,5H2,(H2,13,14)
- InChI Key: XNJBUYVBLBDEAY-UHFFFAOYSA-N
- SMILES: ClC1C(N)=NN(C=1)CC1C=CC=CC=1F
Computed Properties
- Exact Mass: 225.0469032Da
- Monoisotopic Mass: 225.0469032Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 43.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Boiling Point: 381.7±37.0 °C at 760 mmHg
- Flash Point: 184.6±26.5 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
4-chloro-1-(2-fluorophenyl)methyl-1H-pyrazol-3-amine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-chloro-1-(2-fluorophenyl)methyl-1H-pyrazol-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 030554-250mg |
4-Chloro-1-(2-fluoro-benzyl)-1 H -pyrazol-3-ylamine |
1001757-51-2 | 250mg |
£182.00 | 2022-03-01 | ||
| Fluorochem | 030554-1g |
4-Chloro-1-(2-fluoro-benzyl)-1 H -pyrazol-3-ylamine |
1001757-51-2 | 1g |
£363.00 | 2022-03-01 | ||
| Fluorochem | 030554-5g |
4-Chloro-1-(2-fluoro-benzyl)-1 H -pyrazol-3-ylamine |
1001757-51-2 | 5g |
£963.00 | 2022-03-01 | ||
| Apollo Scientific | PC410297-1g |
4-Chloro-1-(2-fluorobenzyl)-1H-pyrazol-3-amine |
1001757-51-2 | 1g |
£445.00 | 2025-02-21 | ||
| Chemenu | CM483130-1g |
4-Chloro-1-(2-fluorobenzyl)-1H-pyrazol-3-amine |
1001757-51-2 | 95% | 1g |
$800 | 2022-06-14 | |
| Enamine | EN300-227883-0.05g |
4-chloro-1-[(2-fluorophenyl)methyl]-1H-pyrazol-3-amine |
1001757-51-2 | 95% | 0.05g |
$112.0 | 2024-06-20 | |
| Enamine | EN300-227883-0.1g |
4-chloro-1-[(2-fluorophenyl)methyl]-1H-pyrazol-3-amine |
1001757-51-2 | 95% | 0.1g |
$167.0 | 2024-06-20 | |
| Enamine | EN300-227883-0.25g |
4-chloro-1-[(2-fluorophenyl)methyl]-1H-pyrazol-3-amine |
1001757-51-2 | 95% | 0.25g |
$238.0 | 2024-06-20 | |
| Enamine | EN300-227883-0.5g |
4-chloro-1-[(2-fluorophenyl)methyl]-1H-pyrazol-3-amine |
1001757-51-2 | 95% | 0.5g |
$376.0 | 2024-06-20 | |
| Enamine | EN300-227883-1.0g |
4-chloro-1-[(2-fluorophenyl)methyl]-1H-pyrazol-3-amine |
1001757-51-2 | 95% | 1.0g |
$482.0 | 2024-06-20 |
4-chloro-1-(2-fluorophenyl)methyl-1H-pyrazol-3-amine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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